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Compound of Interest

Compound Name: Resorufin-d6

Cat. No.: B1442362

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data and handling procedures
for Resorufin-d6. The information is compiled to ensure safe laboratory practices for
researchers and professionals in drug development.

Compound Identification and Properties

Resorufin-d6 is the deuterated form of Resorufin, a highly fluorescent pink dye. It is often used
as a tracer or internal standard in quantitative analyses such as NMR, GC-MS, or LC-MS.[1]
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Property Value Source

7-Hydroxy-3H-phenoxazin-3-

Chemical Name one-db [2][3]
CAS Number 1196157-65-9 [2][3]
Molecular Formula C12D6HNO3 [2][3]
Molecular Weight 219.23 g/mol [2][3]
Appearance Powder [4]
Color Purple [4]
Melting Point >300 °C

Storage Temperature -20°C [2]
Isotopic Purity 98 atom % D

Hazard Identification and Classification

Resorufin-d6 is classified as a hazardous substance. The following tables summarize its GHS
hazard classifications and statements.

GHS Hazard Classifications:

Hazard Class Category
Skin Irritation 2
Eye Irritation 2

Specific Target Organ Toxicity (Single Exposure) 3 (Respiratory system)

Source: Sigma-Aldrich, PubChem[5]

Hazard and Precautionary Statements:
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Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Avoid breathing

P261 :
dust/fume/gas/mist/vapors/spray

P264 Wash hands thoroughly after handling

p271 Use only outdoors or in a well-ventilated area

280 Wear protective gloves/protective clothing/eye
protection/face protection

P302 + P352 IF ON SKIN: Wash with plenty of water
IF IN EYES: Rinse cautiously with water for

P305 + P351 + P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing

Source: Sigma-Aldrich
Experimental Protocols for Safe Handling
3.1. Engineering Controls and Ventilation

All handling of Resorufin-d6é powder should be conducted in a well-ventilated area.[4] A
chemical fume hood is recommended to minimize inhalation exposure. Facilities must be
equipped with an eyewash station and a safety shower.[6]

3.2. Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling
Resorufin-d6:

o Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or
NIOSH (US) standards.[4]
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e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Gloves should
be inspected for integrity before use and disposed of properly after handling the compound.

[4]

o Body Protection: A lab coat or other protective clothing is required. For larger quantities or
when there is a risk of splashing, fire/flame resistant and impervious clothing should be worn.

[4]

» Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-
face respirator should be used.[4]

3.3. Handling and Storage Procedures

e Handling:

[e]

Avoid contact with skin and eyes.[4][6]

o

Avoid the formation and inhalation of dust and aerosols.[4][6]

[¢]

Use non-sparking tools to prevent electrostatic discharge.[4]

[¢]

Wash hands thoroughly after handling.[6]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]
o The recommended long-term storage temperature is -20°C.[1][2]

o For stock solutions, store at -80°C for up to 6 months or -20°C for up to 1 month.[1] Keep
sealed and away from moisture and light.[1]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s .
breathing is difficult, give oxygen. Seek

immediate medical attention.[6]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ] ]

upper and lower eyelids. Seek immediate

medical attention.[6]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[4][6]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

» Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if
necessary.[4]

Accidental Release Measures:

o Personal Precautions: Avoid dust formation and contact with the material. Use personal
protective equipment. Evacuate personnel to safe areas.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[4]
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» Methods for Cleaning Up: Sweep up the spilled material and place it into a suitable, closed
container for disposal. Use spark-proof tools and explosion-proof equipment.[4]

Toxicological Information

The toxicological properties of Resorufin-d6 have not been fully investigated.[6] The
information below is for the non-deuterated form, Resorufin.

Metric Value Species

Oral LD50 > 500 mg/kg Rat

Source: PubChem[5]
e Primary Irritant Effect:
o Skin: Causes skin irritation.[6]
o Eyes: Causes serious eye irritation.[6]

» Sensitization: No sensitizing effects are known.[7]

Safe Handling Workflow

The following diagram illustrates a safe handling workflow for Resorufin-d6, from receipt of the
compound to its disposal.
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Resorufin-dé Safe Handling Workflow
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Caption: A workflow diagram for the safe handling of Resorufin-dé6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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